Cas no 1049772-84-0 (3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile)

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile is a synthetic compound with versatile applications in organic synthesis. This compound boasts a unique structure characterized by a difluoromethyl substituent, enhancing its reactivity. Its presence in the pyrazole ring facilitates various substitution reactions, making it a valuable intermediate for the preparation of diverse organic molecules. Its high purity and structural integrity make it suitable for advanced chemical synthesis, where selectivity and yield are crucial.

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile structure

1049772-84-0 structure

Product Name:3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile

CAS No:1049772-84-0

MF:C₆H₅F₂N₃

MW:157.120807409286

CID:2875045

PubChem ID:24993125

Update Time:2025-10-17

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile
- 3-(difluoromethyl)-1-methylpyrazole-4-carbonitrile
- 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile
- Inchi： 1S/C6H5F2N3/c1-11-3-4(2-9)5(10-11)6(7)8/h3,6H,1H3
- InChI Key： MLOOXLIVMUZBRJ-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CN(C)N=1)F

Computed Properties

Exact Mass: 157.04515350 g/mol
Monoisotopic Mass: 157.04515350 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 157.12
XLogP3: 0.6
Topological Polar Surface Area: 41.6

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile Pricemore >>

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